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Biological Activity and Experimental Data

The table below summarizes the available data for these two compounds.

Feature 5-Aminoindole 6-Aminoindolin-2-one

Core Structure Indole (benzopyrrole) [1] Oxindole (2-indolinone) [2] [3]

Documented
Biological
Activities

Acts as a Trehalose-6-phosphate Synthase

(TPS) inhibitor; exhibits insecticidal activity
[4]. The indole scaffold, in general, has wide-

ranging activities (antiviral, anti-
inflammatory, anticancer, etc.) [1].

No specific biological activity
data found in search results. The
3,3-di(indolyl)indolin-2-one

derivative shows antidiabetic activity
[2].

Mechanism of
Action

Inhibits insect TPS, disrupting trehalose
metabolism and chitin biosynthesis, leading

to larval growth arrest and death [4].

Information is not available for the
specific 6-amino compound.

| Key Experimental Findings | - Binding Affinity: Docking studies show strong binding to TPS (BE =

-4.31 kcal/mol) via hydrogen bonds with residues S23, R25, and D176 [4].
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Gene Expression: Significantly downregulated key chitin biosynthesis genes (HcG6PI, HcGFAT,

HcGNA, etc.) [4].
In-Vivo Efficacy: Caused growth suppression and high lethality in Hyphantria cunea larvae [4]. | No
experimental data found for the core 6-aminoindolin-2-one molecule. | | Research/Application
Potential | Development as a novel insecticide or pest control agent targeting TPS [4]. | Potential as

a synthetic precursor; its derivatives are of research interest [2] [3]. |

Experimental Protocols for 5-Aminoindole

The key experimental data for 5-Aminoindole comes from a 2025 study on its insecticidal activity [4]. Here

are the methodologies cited:

In-vivo Bioassays: The compound was tested on larvae of the fall webworm (Hyphantria cunea).
Researchers administered 5-aminoindole and assessed its effects on larval growth, development,

and mortality rates [4].
Biochemical Activity Assays: TPS enzyme activity and carbohydrate levels were measured in larval

tissues after exposure to 5-aminoindole to confirm the target and its biochemical impact [4].
Gene Expression Analysis: Quantitative Real-Time PCR (qRT-PCR) was used to analyze the

expression levels of genes in the chitin biosynthesis pathway (HcG6PI, HcGFAT, HcGNA, HcPAGM,
HcUAP, HcCHSA) [4].

Homology Modeling & Molecular Docking: The TPS protein sequence from H. cunea was used to
create a 3D structural model. Computational docking simulations were performed to predict the

binding pose and affinity of 5-aminoindole within the TPS active site [4].

The following diagram illustrates the experimentally determined mechanism of action of 5-Aminoindole in

insects.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://www.smolecule.com/products/s667192?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8917276/
https://www.chemicalbook.com/ProductChemicalPropertiesCB7847507_EN.htm
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://pubmed.ncbi.nlm.nih.gov/40500044/
https://www.smolecule.com/products/s667192?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


5-Aminoindole

TPS Enzyme

Inhibits

Trehalose Deficiency

Reduces

Downregulation of
Chitin Biosynthesis Genes

Leads to

Disrupted Chitin Synthesis

Causes

Larval Growth Arrest & Death

Results in

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s667192?utm_src=pdf-body-img
https://www.smolecule.com/products/s667192?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s667192?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. A brief review of the biological potential of indole derivatives [fjps.springeropen.com]

2. Synthesis, α-glucosidase inhibition, α-amylase inhibition, and molecular... [pmc.ncbi.nlm.nih.gov]

3. 2H-INDOL- 2 - ONE , 6 -AMINO-1,3-DIHYDRO- CAS#: 150544-04-0 [chemicalbook.com]

4. - 5 restrained larval growth and chitin biosynthesis via... aminoindole [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [6-Aminoindolin-2-one vs 5-Aminoindole biological activity].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b667192#6-

aminoindolin-2-one-vs-5-aminoindole-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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